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Compound of Interest

Compound Name: Fluciclovine

Cat. No.: B1672863

Application Notes and Protocols for Fluciclovine
F 18 Imaging

For Researchers, Scientists, and Drug Development Professionals

These detailed application notes and protocols provide comprehensive guidance on patient
preparation and injection techniques for Fluciclovine F 18 (commercially known as Axumin®)
Positron Emission Tomography (PET) imaging. Adherence to these guidelines is crucial for
optimal image quality and accurate interpretation in clinical research and drug development
settings.

Patient Preparation

Proper patient preparation is essential to minimize physiological variations that could interfere
with Fluciclovine F 18 biodistribution and image interpretation.

Pre-Scan Preparatory Protocol
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Parameter

Recommendation

Rationale

Dietary Restriction

Fasting for a minimum of 4
hours prior to Fluciclovine F 18
administration.[1][2][3][4][5][6]
[718]

To equalize plasma amino acid
levels and reduce potential for
altered biodistribution of the
radiotracer.[8] Sips of water for
taking medications are
permissible.[1][2][3][5][6][71[8]

Avoid significant or strenuous

exercise for at least 24 hours

Strenuous activity can increase
amino acid transport and

protein synthesis in muscles,

Exercise ] leading to increased muscle
prior to the PET scan.[1][2][6] ) )
uptake of Fluciclovine F 18
[71[e1[10][11] . o
and potentially obscuring sites
of disease.[2]
Adequate hydration helps in
Patients should be well- the clearance of the
Hydration hydrated.[9] Encourage radiotracer and reduces
drinking water before the scan.  radiation exposure to the
bladder.[2]
Patients should be encouraged ) o ]
) ) This helps to minimize urinary
to void approximately 30 to 60 ) S
] o radioactivity in the bladder
o minutes before the injection ] o
Voiding ) o which could otherwise interfere
and then refrain from voiding ) ] ] )
_ , with the interpretation of pelvic
until the scan is complete.[1] ) ]
imaging.[5][6][13]
[12][6]
Patients can generally There are no known
Medications continue to take their contraindications with other

prescribed medications.[5][10]

medications.[5]

Patient Preparation Workflow
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Pre-Scan Instructions (= 24 hours prior)

(Avoid Strenuous Exercise) (Ensure Good Hydratior)

Day of Scan

(Fast for at least 4 hours)
;
(I’ake regular medications with sips of wate)
;
Goid 30-60 minutes before injectiorD
;
(Patient Arrives at Imaging Facilit))

At the Ima%ing Facility

G:onfirm Preparation Compliance)
(Establish Intravenous Access)
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Patient preparation workflow for Fluciclovine F 18 imaging.

Injection Technique
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The correct administration of Fluciclovine F 18 is critical for ensuring the accurate delivery of
the radiotracer and for the safety of both the patient and healthcare professionals.

Radiopharmaceutical Handling and Dosing
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Parameter

Specification

Rationale and Safety
Precautions

Recommended Dose

370 MBq (10 mCi)[L][3][4][5]
[14]

This dose provides a good
balance between image quality

and radiation exposure.

Administration Route

Intravenous (1V) bolus
injection.[1][3][41[71[14]

Ensures rapid and complete
delivery of the radiotracer into

the systemic circulation.

Visual Inspection

Inspect the solution for
particulate matter and
discoloration before
administration.[1][4][12][14]

Do not use if the solution is not

clear and colorless.

Aseptic Technique

Use aseptic technique and
radiation shielding (e.g.,
syringe shields) during
withdrawal and administration.
(11311411 2][14]

To prevent contamination and
minimize radiation exposure to
personnel.[3][4][14]

Injection Volume

The recommended maximum
volume of undiluted
Fluciclovine F 18 is 5 mL.[1][2]
[41[12][7][14][15]

The drug may be diluted with
0.9% Sodium Chloride
Injection, USP.[1][2][3][4]1[12]
[14]

Injection Site

Injection into the right arm is
preferred.[1][2][6]

To avoid potential
misinterpretation of radiotracer
stasis in the left axillary vein as
a metastatic lymph node
(Virchow's node).[1][6]

Saline Flush

Administer an intravenous
flush of sterile 0.9% Sodium
Chloride Injection, USP, after
the injection.[1][2][3][4][12][7]
[12][14]

To ensure the full dose is
delivered from the IV line into
the patient's circulation.[1][2][3]
[41[12][7][14]
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Fluciclovine F 18 Injection Protocol

Preparation
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(Calculate and Withdraw Dose (370 MBqD

Administration

(Position Patient Supine on PET/CT Scanne)
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Fluciclovine F 18 injection and imaging initiation workflow.

Image Acquisition
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While this document focuses on patient preparation and injection, the timing of image

acquisition is directly linked to these procedures.

Scan Initiation and Parameters

Parameter

Recommendation

Rationale

Scan Start Time

Begin PET scanning 3to 5
minutes after the completion of
the Fluciclovine F 18 injection.
824 | 5 2 | g [ |

The optimal tumor-to-
background contrast is
observed between 4 and 10

minutes post-injection.[1][3][7]

Patient Positioning

The patient should be
positioned supine with their
arms raised above their head.
[LB141L2)( 7)1 1][15]

This position minimizes beam
hardening artifacts and allows
for a clear field of view of the

torso.

Scan Duration

A typical total scan time is
between 20 to 30 minutes.[1]
(B4l 2][7][11][14]

This duration allows for
adequate data acquisition from
the mid-thigh to the base of the
skull.[3][41[22][7][11][14]

Note: Alterations in biodistribution may occur if scanning is initiated too early (increased blood

pool) or too late (increased muscle uptake), which should be considered during image

interpretation.[1]

Safety Considerations

Radiation Safety: Fluciclovine F 18 is a radioactive drug. All handling should be performed

by qualified personnel using appropriate safety measures, including waterproof gloves and

effective shielding, to minimize radiation exposure to both the patient and healthcare

providers.[3][4][14] The effective radiation dose from a 370 MBq injection is approximately 8

mSv.[3][4][14]

Hypersensitivity Reactions: Although rare, hypersensitivity reactions, including anaphylaxis,

may occur. Emergency resuscitation equipment and trained personnel should be readily

available.[14][15][16]

© 2025 BenchChem. All rights reserved. 7/9

Tech Support


https://www.axumin.com/using-axumin
https://snmmi.org/common/Uploaded%20files/Web/Clinical%20Practice/Procedure%20Standards/2019/EANM%20SNMMI%20guideline%20on%20Fluciclovine%20PET%20CT%20for%20Prostate%20Cancer%20Imaging.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2021/208054s034lbl.pdf
https://www.medicinenet.com/axumin_fluciclovine_f_18_injection/article.htm
https://www.drugs.com/dosage/axumin.html
https://doctorabad.com/uptodate/d/topic.htm?path=fluciclovine-f-18-drug-information
https://reference.medscape.com/drug/axumin-fluciclovine-f-18-1000111
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/208054s000lbl.pdf
https://www.axumin.com/using-axumin
https://www.accessdata.fda.gov/drugsatfda_docs/label/2021/208054s034lbl.pdf
https://doctorabad.com/uptodate/d/topic.htm?path=fluciclovine-f-18-drug-information
https://www.axumin.com/using-axumin
https://www.accessdata.fda.gov/drugsatfda_docs/label/2021/208054s034lbl.pdf
https://www.medicinenet.com/axumin_fluciclovine_f_18_injection/article.htm
https://www.drugs.com/dosage/axumin.html
https://doctorabad.com/uptodate/d/topic.htm?path=fluciclovine-f-18-drug-information
https://reference.medscape.com/drug/axumin-fluciclovine-f-18-1000111
https://radiology.unm.edu/clinical/protocols/nucmed/axumin_pet-ct.pdf
https://www.axumin.com/using-axumin
https://www.accessdata.fda.gov/drugsatfda_docs/label/2021/208054s034lbl.pdf
https://www.medicinenet.com/axumin_fluciclovine_f_18_injection/article.htm
https://www.drugs.com/dosage/axumin.html
https://doctorabad.com/uptodate/d/topic.htm?path=fluciclovine-f-18-drug-information
https://reference.medscape.com/drug/axumin-fluciclovine-f-18-1000111
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/208054s000lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2021/208054s034lbl.pdf
https://www.medicinenet.com/axumin_fluciclovine_f_18_injection/article.htm
https://www.drugs.com/dosage/axumin.html
https://doctorabad.com/uptodate/d/topic.htm?path=fluciclovine-f-18-drug-information
https://reference.medscape.com/drug/axumin-fluciclovine-f-18-1000111
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/208054s000lbl.pdf
https://www.axumin.com/using-axumin
https://www.benchchem.com/product/b1672863?utm_src=pdf-body
https://www.accessdata.fda.gov/drugsatfda_docs/label/2021/208054s034lbl.pdf
https://www.medicinenet.com/axumin_fluciclovine_f_18_injection/article.htm
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/208054s000lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2021/208054s034lbl.pdf
https://www.medicinenet.com/axumin_fluciclovine_f_18_injection/article.htm
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/208054s000lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/208054s000lbl.pdf
https://radiology.unm.edu/clinical/protocols/nucmed/axumin_pet-ct.pdf
https://www.rxlist.com/fluciclovine_f_18/generic-drug.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Image Interpretation: A negative scan does not definitively rule out recurrent prostate cancer,
and a positive scan does not confirm it.[14] Fluciclovine F 18 uptake can also be seen in
other cancers and in benign prostatic hypertrophy.[14][16] Clinical correlation and potentially
histopathological evaluation are recommended.[14][16] The performance of Fluciclovine F
18 imaging may be influenced by PSA levels.[14]

By following these detailed protocols, researchers, scientists, and drug development
professionals can ensure the standardization and quality of Fluciclovine F 18 PET imaging
studies, leading to more reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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